Cas no 898786-46-4 (7-Chloro-1-(4-methoxyphenyl)-1-oxoheptane)

• Product Name: 7-Chloro-1-(4-methoxyphenyl)-1-oxoheptane
• CAS No: 898786-46-4
• MF: C₁₄H₁₉ClO₂
• MW: 254.752463579178
• CID: 871492
• PubChem ID: 24726792
• Update Time: 2025-10-30

7-Chloro-1-(4-methoxyphenyl)-1-oxoheptane Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1-(4-methoxyphenyl)heptan-1-one
• 7-Chloro-1-(4-methoxyphenyl)-1-oxoheptane
• DTXSID30645185
• MFCD07700095
• 898786-46-4
• AKOS016022559
• MS-20938

• MDL： MFCD07700095
• Inchi： 1S/C14H19ClO2/c1-17-13-9-7-12(8-10-13)14(16)6-4-2-3-5-11-15/h7-10H,2-6,11H2,1H3
• InChI Key： AUSYFSSBPKYNFN-UHFFFAOYSA-N
• SMILES： ClCCCCCCC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 254.10700
• Monoisotopic Mass: 254.1073575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.06720

Additional information on 7-Chloro-1-(4-methoxyphenyl)-1-oxoheptane

Comprehensive Overview of 7-Chloro-1-(4-methoxyphenyl)-1-oxoheptane (CAS No. 898786-46-4)

7-Chloro-1-(4-methoxyphenyl)-1-oxoheptane (CAS No. 898786-46-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure featuring a chloro substituent and a methoxyphenyl group, is widely studied for its potential applications in drug development and synthetic chemistry. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, making it a valuable asset in modern medicinal chemistry.

The growing demand for 7-Chloro-1-(4-methoxyphenyl)-1-oxoheptane is driven by its versatility in organic synthesis. Its carbonyl and aryl functionalities allow for diverse chemical transformations, enabling the creation of complex molecular architectures. This aligns with current trends in the pharmaceutical industry, where there is a strong focus on developing novel therapeutic agents with improved efficacy and reduced side effects. As such, this compound is often explored in the context of structure-activity relationship (SAR) studies and drug discovery pipelines.

One of the key reasons behind the popularity of CAS No. 898786-46-4 is its relevance to green chemistry initiatives. With increasing environmental concerns, researchers are seeking sustainable synthetic routes for chemical intermediates. 7-Chloro-1-(4-methoxyphenyl)-1-oxoheptane has been investigated in catalytic processes and solvent-free reactions, addressing the need for eco-friendly manufacturing practices. This aligns with the broader industry shift toward sustainable chemistry and reduced carbon footprint.

In addition to its synthetic utility, 7-Chloro-1-(4-methoxyphenyl)-1-oxoheptane has been the subject of computational studies. Advances in molecular modeling and AI-driven drug design have enabled researchers to predict its reactivity and interactions with biological targets. This has opened new avenues for virtual screening and in silico optimization, reducing the time and cost associated with experimental trials. Such applications are particularly relevant in the era of precision medicine and personalized therapeutics.

The compound’s stability and solubility properties also make it a candidate for formulation development. In the pharmaceutical sector, there is a constant search for excipients and intermediates that enhance drug delivery systems. 7-Chloro-1-(4-methoxyphenyl)-1-oxoheptane has been evaluated for its compatibility with various nanocarriers and controlled-release technologies, contributing to innovations in targeted therapy.

From a commercial perspective, the global market for CAS No. 898786-46-4 is expanding, driven by its applications in high-value chemicals and fine synthesis. Suppliers and manufacturers are increasingly focusing on quality control and regulatory compliance to meet the stringent standards of the pharmaceutical and agrochemical industries. This underscores the importance of reliable sourcing and analytical validation for researchers and industrial users alike.

In summary, 7-Chloro-1-(4-methoxyphenyl)-1-oxoheptane (CAS No. 898786-46-4) represents a critical building block in contemporary chemical research. Its multifaceted applications, from drug discovery to sustainable synthesis, highlight its significance in addressing both scientific and industrial challenges. As innovation continues to drive demand, this compound is poised to remain at the forefront of advanced material and life sciences research.